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Compound of Interest

Compound Name: TD-165

Cat. No.: B15621617

A Comparative Guide to the Mechanical Strength of SikaBiresin® TD-165 and Other Epoxy
Systems

For researchers, scientists, and professionals in drug development, the selection of appropriate
materials is paramount. This guide provides a comparative analysis of the mechanical strength
of SikaBiresin® TD-165 against other commercially available epoxy resin systems commonly
used in applications requiring high clarity and aesthetic appeal, such as in the creation of
artistic and decorative pieces, jewelry, and bespoke furniture. The following data has been
compiled from publicly available technical datasheets. It is important to note that direct
comparison of mechanical properties can be challenging due to variations in testing
methodologies. For the most accurate comparison, data should be referenced against
standardized testing protocols such as those provided by ISO and ASTM.

Quantitative Data Summary

The mechanical properties of SikaBiresin® TD-165, when used with SikaBiresin® TD150 resin,
are presented below alongside those of other clear epoxy casting systems. The data is
categorized by key mechanical strength indicators.
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. Elongation .
Flexural Tensile Testing
Epoxy at Max Shore D
Modulus Strength Standard(s)
System Strength Hardness .
(MPa) (MPa) Cited
(%)
SikaBiresin®
3 ISO 178, ISO
TD150/ TD- 1600 Not Specified 5 81
527, 1SO 868
165
Eli-Chem
Deep Cast Not Specified 66 Not Specified 95 Not Specified
(CER)
Resoltech
WWA / B
2170 31.0 2.8 Not Specified ISO 527-2
WWB4
(Rigid)
ArtResin™ 3100 55 7 78 ASTM D2240

Note: "Not Specified" indicates that the information was not available in the reviewed technical
datasheets. The absence of specified testing standards for some products makes direct
comparisons of values potentially unreliable.

Experimental Protocols

To ensure a comprehensive understanding of the data presented, the following are detailed
summaries of the standardized experimental protocols cited for the mechanical testing of
plastics and epoxy resins.

ISO 527: Determination of Tensile Properties of Plastics

This standard specifies the method for determining the tensile properties of plastics under
defined conditions.

e Specimen Preparation: Test specimens are prepared in a "dumbbell" shape with specified
dimensions. They can be produced by molding or machining from sheets of the cured epoxy
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resin. The surface of the specimen must be free of visible flaws, scratches, or other
imperfections.

o Apparatus: A universal testing machine equipped with a load cell to measure the applied
force and an extensometer to measure the elongation of the specimen is used.

e Procedure:
o The thickness and width of the central part of the specimen are measured.
o The specimen is mounted in the grips of the testing machine.
o The extensometer is attached to the specimen.

o Atensile load is applied at a constant speed until the specimen fractures. The standard
specifies different testing speeds depending on the material and the property being
measured.

o Data Analysis: The tensile strength is calculated as the maximum force applied divided by
the initial cross-sectional area of the specimen. The elongation at break is the percentage
increase in length of the specimen at the point of fracture.

ISO 178: Determination of Flexural Properties of Plastics

This standard is used to determine the flexural strength and flexural modulus of rigid and semi-
rigid plastics.

e Specimen Preparation: Rectangular specimens of specified dimensions are prepared from
the cured epoxy resin.

o Apparatus: A universal testing machine is used in a three-point bending configuration. This
consists of two supports and a central loading edge.

e Procedure:
o The width and thickness of the specimen are measured.

o The specimen is placed on the two supports.
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o Aforce is applied to the center of the specimen at a constant rate of crosshead movement
until the specimen breaks or until a specified deflection is reached.

o Data Analysis: The flexural strength is calculated from the load at fracture, and the flexural
modulus is determined from the slope of the initial portion of the stress-strain curve.

ISO 868: Determination of Indentation Hardness by
means of a Durometer (Shore Hardness)

This method is used for determining the indentation hardness of plastics and ebonite.

Specimen Preparation: The test specimen should have a flat surface and a minimum
thickness as specified in the standard.

o Apparatus: A Shore D durometer is used for harder plastics like cured epoxy resins. The
durometer has a specific indenter shape and a calibrated spring.

e Procedure:
o The durometer is pressed firmly against the surface of the test specimen.

o The reading on the durometer scale (from 0 to 100) is taken either immediately or after a
specified time.

o Data Analysis: The Shore D hardness is the value read directly from the durometer. A higher
number indicates a harder material.

Visualizing the Epoxy Selection Process

For researchers and scientists, a logical workflow is crucial for material selection. The following
diagram illustrates a decision-making process for selecting an epoxy resin based on
mechanical strength requirements.
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Epoxy Resin Selection Workflow
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 To cite this document: BenchChem. [Mechanical strength of SikaBiresin TD-165 compared to
other epoxy systems]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15621617#mechanical-strength-of-sikabiresin-td-
165-compared-to-other-epoxy-systems]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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